N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide

• IUPAC Name: N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C16H16N4O3S/c1-20(2)13-8-6-7-12(11-13)15-17-18-16(23-15)19-24(21,22)14-9-4-3-5-10-14/h3-11H,1-2H3,(H,18,19)
• InChI Key: KNDRHALPUVPZCK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C2=NN=C(O2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide, also known as ODAM, is a chemical compound that has been extensively studied for its potential use in scientific research. ODAM is a sulfonamide derivative that has shown promising results in various biological and biochemical assays. In

Mechanism of Action

N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide is a sulfonamide derivative that binds to the active site of certain enzymes and proteins, inhibiting their activity. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of pH in the body. N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide has also been shown to inhibit the activity of certain cancer cell lines, making it a potential anti-cancer agent.
Biochemical and Physiological Effects:
N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis, making it a potential anti-inflammatory agent. N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide has also been shown to inhibit the growth of certain cancer cell lines, making it a potential anti-cancer agent. Additionally, N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide has been shown to have antibacterial properties, making it a potential antibiotic agent.

Advantages and Limitations for Lab Experiments

N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide is also relatively inexpensive compared to other compounds used in scientific research. However, N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide has limitations as well. It has low solubility in water, which can make it difficult to use in certain assays. Additionally, N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide has not been extensively studied in vivo, so its potential effects on living organisms are not well understood.

Future Directions

There are several future directions for research on N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide. One potential direction is to investigate its potential as an anti-cancer agent in vivo. Another potential direction is to investigate its potential as an anti-inflammatory agent in vivo. Additionally, further studies on the mechanism of action of N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide could lead to the development of new drugs that target the same enzymes and proteins as N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide. Finally, studies on the pharmacokinetics and toxicity of N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide could lead to its potential use as a therapeutic agent in humans.
Conclusion:
N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide is a sulfonamide derivative that has shown promising results in various biochemical and physiological assays. It has potential as an anti-inflammatory, anti-cancer, and anti-bacterial agent. N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide is relatively easy to synthesize and is stable under a variety of conditions. However, it has limitations such as low solubility in water and limited in vivo studies. Further research on N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide could lead to the development of new drugs and therapeutic agents.

Synthesis Methods

N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide can be synthesized through a multistep process involving the reaction of 3-(dimethylamino)phenylhydrazine with 2-chlorobenzenesulfonyl chloride, followed by cyclization with potassium carbonate and 2-nitroacetic acid. The resulting product is then reduced with hydrogen gas in the presence of palladium on carbon to yield N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide.

Scientific Research Applications

N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide has been extensively studied for its potential use in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide has been used in various biochemical assays to study the mechanism of action of certain enzymes and proteins. It has also been used in cell culture studies to investigate the effects of N-[5-[3-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]benzenesulfonamide on cellular processes.